3-(Aminomethyl)-1-methylcyclobutan-1-ol hydrochloride

• IUPAC Name: 3-(aminomethyl)-1-methylcyclobutan-1-ol;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c1-6(8)2-5(3-6)4-7;/h5,8H,2-4,7H2,1H3;1H
• InChI Key: ZFARZXPVUHKMIX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)CN)O.Cl
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol

Description

3-(Aminomethyl)-1-methylcyclobutan-1-ol hydrochloride, also known as AMC, is a cyclic amine compound that is commonly used in scientific research. It is an organic compound with a molecular formula of C6H13NO2·HCl. AMC is a widely used compound in scientific research due to its unique properties and applications.

Scientific Research Applications

Chemistry and Synthesis

• Crystal Structure Analysis : Sarı et al. (2002) studied the crystal structure of a compound related to the chemical family of "3-(Aminomethyl)-1-methylcyclobutan-1-ol hydrochloride," highlighting its potential in medicinal chemistry due to its antibacterial effects (Sarı, U., Güven, K., Yilmaz, I., Cukurovalı, A., & Aksoy, I., 2002).

• Synthesis of Related Compounds : Research by Cox et al. (1961) examined the solvolysis of related cyclobutyl compounds, which provides insights into the reactivity and potential applications of similar molecules in organic synthesis (Cox, E. F., Caserio, M., Silver, M., & Roberts, J. D., 1961).

• Development of Synthesis Methods : Belluš et al. (1980) described new routes for synthesizing methylcyclobutanes, which are structurally related to "this compound," thereby contributing to the field of synthetic organic chemistry (Belluš, D., Martin, P., Sauter, H., & Winkler, T., 1980).

Pharmacology and Biological Activity

• Potential in Medicinal Chemistry : The study by Osarodion (2020) on heterocyclic chemistry and its significant role in pharmaceutical research provides an indirect context for the importance of compounds like "this compound" in developing new therapeutic agents (Osarodion, O. P., 2020).

• Antitumor Activity Research : Isakhanyan et al. (2016) investigated the antitumor activity of related tertiary aminoalkanol hydrochlorides, highlighting the relevance of this chemical class in cancer research (Isakhanyan, A. U., Gevorgyan, G., Chshmarityan, S. G., Nersesyan, L., Agaronyan, A. S., Danielyan, I. S., Stepanyan, G. M., & Panosyan, G., 2016).